Cas no 2138156-62-2 (4-(difluoromethyl)thiophene-3-sulfonyl chloride)

• Product Name: 4-(difluoromethyl)thiophene-3-sulfonyl chloride
• CAS No: 2138156-62-2
• MF: C₅H₃ClF₂O₂S₂
• MW: 232.655925035477
• CID: 4640798
• Update Time: 2025-07-28

4-(difluoromethyl)thiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)thiophene-3-sulfonyl chloride

• Inchi： 1S/C5H3ClF2O2S2/c6-12(9,10)4-2-11-1-3(4)5(7)8/h1-2,5H
• InChI Key： BSFPEQJZXAFBAK-UHFFFAOYSA-N
• SMILES： C1SC=C(C(F)F)C=1S(Cl)(=O)=O

Additional information on 4-(difluoromethyl)thiophene-3-sulfonyl chloride

Professional Introduction to 4-(difluoromethyl)thiophene-3-sulfonyl chloride (CAS No. 2138156-62-2)

4-(difluoromethyl)thiophene-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2138156-62-2, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a difluoromethyl group and a thiophene ring, make it a valuable building block for developing novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. This property is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for the success of a drug candidate. The incorporation of this group into molecular frameworks has been widely studied for its potential to improve the efficacy and selectivity of small-molecule inhibitors.

The thiophene scaffold is another critical feature of this compound, as thiophene derivatives are prevalent in many bioactive natural products and synthetic drugs. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The sulfonyl chloride functional group further enhances the reactivity of the thiophene ring, making it a versatile intermediate for further chemical modifications.

In recent years, there has been a growing interest in the development of thiophene-based drugs due to their favorable pharmacological properties. For instance, studies have shown that thiophene derivatives can interact with biological targets in unique ways, leading to potent and selective inhibition of disease-causing enzymes and receptors. The use of 4-(difluoromethyl)thiophene-3-sulfonyl chloride as a precursor has enabled researchers to explore new chemical space and discover innovative therapeutic strategies.

One notable application of this compound is in the synthesis of kinase inhibitors, which are essential for treating various types of cancer and inflammatory diseases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with disease progression. By designing molecules that specifically target kinases, researchers can modulate these pathways and restore normal cellular function. The structural features of 4-(difluoromethyl)thiophene-3-sulfonyl chloride make it an ideal candidate for developing such inhibitors.

The< strong>difluoromethyl group in particular has been shown to improve the binding affinity of kinase inhibitors by enhancing hydrophobic interactions with the enzyme's active site. Additionally, the sulfonyl chloride moiety allows for easy functionalization through nucleophilic substitution reactions, enabling the introduction of various pharmacophores that can further optimize drug activity. These properties have made this compound a valuable tool in medicinal chemistry research.

Another area where this compound has shown promise is in the development of agrochemicals. Thiophene derivatives are known for their efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in pests. The synthesis of novel agrochemicals using intermediates like 4-(difluoromethyl)thiophene-3-sulfonyl chloride has led to the discovery of compounds that offer improved crop protection while minimizing environmental impact.

The versatility of this compound also extends to materials science applications. Thiophene-based polymers are known for their excellent electronic properties, making them suitable for use in organic electronics such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of the difluoromethyl group into these materials can further enhance their performance by improving thermal stability and chemical resistance.

In conclusion, 4-(difluoromethyl)thiophene-3-sulfonyl chloride (CAS No. 2138156-62-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with enhanced metabolic stability and binding affinity. As research continues to uncover new applications for thiophene derivatives, compounds like this one will undoubtedly play a crucial role in advancing scientific innovation across multiple disciplines.